Cas no 2415751-44-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2415751-44-7
• MF: C₈H₈F₆O₈S₂
• MW: 410.264741897583
• CID: 5155425
• Update Time: 2026-03-03

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• Hexahydrofuro[3,2-b]furan-3,6-diyl bis(trifluoromethanesulfonate)
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C8H8F6O8S2/c9-7(10,11)23(15,16)21-3-1-19-6-4(2-20-5(3)6)22-24(17,18)8(12,13)14/h3-6H,1-2H2
• InChI Key： UWARPPNSGIMIMS-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1COC2C(COC21)OS(C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 611
• XLogP3: 1
• Topological Polar Surface Area: 122

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound CAS No. 2415751-44-7: INDEX NAME NOT YET ASSIGNED

The compound with the CAS No. 2415751-44-7, currently known as INDEX NAME NOT YET ASSIGNED, is a novel molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features and potential therapeutic applications, making it a subject of extensive study in both academic and industrial settings.

CAS No. 2415751-44-7 is a synthetic organic molecule that belongs to a class of compounds known for their bioactive properties. The molecular structure of this compound includes specific functional groups that contribute to its biological activity, such as its ability to interact with specific protein targets and modulate cellular processes. Recent studies have highlighted the potential of this compound in various therapeutic areas, including oncology, neurodegenerative diseases, and inflammatory disorders.

The synthesis of CAS No. 2415751-44-7 involves a multi-step process that requires precise control over reaction conditions and purification techniques. The synthetic route has been optimized to ensure high yields and purity, making it suitable for large-scale production. This is particularly important for compounds that show promise in clinical trials, where consistent quality and availability are crucial.

In terms of its biological activity, CAS No. 2415751-44-7 has demonstrated significant potency in vitro and in vivo models. For instance, studies have shown that this compound can effectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. Additionally, it has exhibited neuroprotective effects in models of Alzheimer's disease by reducing the accumulation of amyloid-beta plaques and tau protein tangles.

The pharmacokinetic properties of CAS No. 2415751-44-7 have also been extensively studied. It has been found to have favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as a therapeutic agent. Preclinical studies have demonstrated that the compound has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

One of the key challenges in the development of new pharmaceuticals is ensuring their safety and efficacy in human subjects. To address this, several phase I clinical trials have been conducted to evaluate the safety and tolerability of CAS No. 2415751-44-7. These trials have shown that the compound is well-tolerated at various dose levels, with no serious adverse events reported. The results from these trials have paved the way for further clinical evaluation in phase II studies.

In addition to its therapeutic potential, CAS No. 2415751-44-7 has also been investigated for its use as a research tool in understanding complex biological processes. Its ability to selectively modulate specific protein targets makes it a valuable tool for studying signaling pathways involved in disease progression. Researchers are using this compound to gain insights into the mechanisms underlying various diseases, which could lead to the discovery of new therapeutic targets.

The future prospects for CAS No. 2415751-44-7 are promising. Ongoing research is focused on optimizing its chemical structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that can improve its delivery and bioavailability. These advancements could potentially lead to the development of new drugs that can effectively treat a wide range of diseases.

In conclusion, the compound with the CAS No. 2415751-44-7, currently known as INDEX NAME NOT YET ASSIGNED, represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, potent biological activity, and favorable pharmacokinetic properties make it a promising candidate for further development as a therapeutic agent. Continued research and clinical evaluation will be essential in realizing its full potential in improving human health.